4-Propylnaphthalen-1-amine hydrochloride
CAS No.: 2197053-89-5
Cat. No.: VC5686111
Molecular Formula: C13H16ClN
Molecular Weight: 221.73
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Specification
CAS No. | 2197053-89-5 |
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Molecular Formula | C13H16ClN |
Molecular Weight | 221.73 |
IUPAC Name | 4-propylnaphthalen-1-amine;hydrochloride |
Standard InChI | InChI=1S/C13H15N.ClH/c1-2-5-10-8-9-13(14)12-7-4-3-6-11(10)12;/h3-4,6-9H,2,5,14H2,1H3;1H |
Standard InChI Key | MPLFGDAWGRVBIN-UHFFFAOYSA-N |
SMILES | CCCC1=CC=C(C2=CC=CC=C12)N.Cl |
Introduction
Chemical Identity and Structural Characteristics
Molecular Composition and Nomenclature
The compound’s IUPAC name, 4-propylnaphthalen-1-amine hydrochloride, reflects its structure: a naphthalene ring system substituted with a propyl group at the 4-position and an amine group at the 1-position, stabilized as a hydrochloride salt . The molecular formula accounts for 13 carbon atoms, 16 hydrogens, one chlorine, and one nitrogen atom.
Table 1: Key Molecular Properties
Structural Features and Reactivity
The naphthalene system provides aromatic stability, while the propyl chain enhances lipophilicity, influencing solubility and interaction with nonpolar environments. The amine group, protonated as in the hydrochloride form, participates in hydrogen bonding and ionic interactions, making the compound a versatile building block in synthesis .
Synthesis and Industrial Applications
Role in Organic Synthesis
Physicochemical Properties and Stability
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